Cas no 13269-19-7 (3-Amino-2-nitropyridine)

• Product Name: 3-Amino-2-nitropyridine
• CAS No: 13269-19-7
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD00044102
• CID: 49136
• PubChem ID: 83281
• Update Time: 2025-10-30

3-Amino-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Nitropyridin-3-amine
• 2-Nitro-3-aminopyridine
• 3-AMINO-2-NAPHTHOL
• 2-Nitro-3-pyridinami
• 2-nitro-3-pyridinamine
• 3-amino-2-nitripyridine
• 3-AMINO-2-NITROPYRIDINE
• 3-Pyridinamine, 2-nitro-
• 2-nitryl-3-aminopyridine
• 2-Nitrio-3-pyridineamine
• 2-Nitro-pyridin-3-ylaMine
• GZBKVUGZEAJYHH-UHFFFAOYSA-N
• 2-nitropyridin-3-amin
• aminonitropyridine
• amino nitro pyridine
• PubChem2087
• 2-nitro-3-pyridylamine
• 2-Nitro-3-pyridinylamine
• 2-nitro-3-amino-pyridine
• 3-Amino 2-nitro pyridine
• 2-Nitro-3-pyridinamine #
• KSC494G6P
• Jsp001979
• 2-NITRO PYRIDIN
• FT-0614938
• AC-907/30003027
• AKOS004896987
• SB52290
• CS-W002218
• MFCD00044102
• NS00024230
• 2-Nitropyridin-3-amine;3-Amino-2-nitropyridine
• Z1201618037
• EINECS 236-260-9
• J-511555
• DTXSID50157715
• 3-Amino-2-Nitro Pyridine
• 3-Amino-2-nitropyridine, AldrichCPR
• 13269-19-7
• SCHEMBL601835
• EN300-108900
• Pyridine, 3-amino-2-nitro-
• AM20050769
• BCP21907
• SY003847
• AKOS006223457
• Q6TX9YD3KT
• AC-3109
• PS-4182
• BBL102978
• A2149
• DB-023721
• STL556787
• 3-Amino-2-nitropyridine

• MDL： MFCD00044102
• Inchi： 1S/C5H5N3O2/c6-4-2-1-3-7-5(4)8(9)10/h1-3H,6H2
• InChI Key： GZBKVUGZEAJYHH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CN=1)N)=O
• BRN： 124467

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: Solid
• Density: 1.437
• Melting Point: 197.0 to 203.0 deg-C
• Boiling Point: 382.3°C at 760 mmHg
• Flash Point: 185℃
• Refractive Index: 1.645
• PSA: 84.73000
• LogP: 1.67640
• Solubility: Insoluble in water

3-Amino-2-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S28-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Packing Group：II
• Risk Phrases：R23/24/25; R36/37/38; R20/21/22
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Amino-2-nitropyridine

Research Brief on 3-Amino-2-nitropyridine (CAS: 13269-19-7): Recent Advances and Applications

3-Amino-2-nitropyridine (CAS: 13269-19-7) is a heterocyclic compound with significant potential in pharmaceutical and chemical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and agrochemicals. This research brief consolidates the latest findings on the compound's properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Amino-2-nitropyridine as a precursor for the synthesis of kinase inhibitors. The research demonstrated that modifications at the amino and nitro functional groups could yield compounds with high selectivity for specific kinase targets, offering promising avenues for cancer therapy. The study also emphasized the compound's favorable pharmacokinetic properties, such as improved solubility and bioavailability compared to similar derivatives.

In the realm of agrochemicals, a recent patent application (WO2023056789) disclosed the utility of 3-Amino-2-nitropyridine derivatives as potent fungicides. The derivatives exhibited broad-spectrum activity against plant pathogens, with minimal toxicity to non-target organisms. This development aligns with the growing demand for environmentally sustainable crop protection agents, positioning 3-Amino-2-nitropyridine as a key building block in green chemistry initiatives.

Advances in synthetic methodologies have further expanded the applications of 3-Amino-2-nitropyridine. A 2024 report in Organic Letters detailed a novel catalytic system for the regioselective functionalization of the pyridine ring, enabling the efficient production of complex derivatives. This breakthrough addresses longstanding challenges in the scalability and cost-effectiveness of 3-Amino-2-nitropyridine-based syntheses, paving the way for industrial adoption.

Despite these advancements, challenges remain in optimizing the compound's stability and reactivity under varying conditions. Ongoing research aims to address these limitations through computational modeling and high-throughput screening, as highlighted in a recent review in Chemical Reviews. The integration of machine learning tools is expected to accelerate the discovery of new applications for 3-Amino-2-nitropyridine, particularly in drug discovery and materials science.

In conclusion, 3-Amino-2-nitropyridine continues to emerge as a critical scaffold in chemical and biological research. Its multifaceted applications, coupled with recent methodological innovations, underscore its value in addressing contemporary challenges in medicine and agriculture. Future studies are anticipated to explore its potential in emerging fields such as photopharmacology and nanotechnology, further solidifying its role in the scientific community.